Cas no 1020744-00-6 (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-(trifluoromethyl)-Quinoline)

• Product Name: 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-(trifluoromethyl)-Quinoline
• CAS No: 1020744-00-6
• MF: C₁₆H₁₇BF₃NO₂
• MW: 323.117894887924
• CID: 1096543
• PubChem ID: 68877720
• Update Time: 2025-04-20

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-(trifluoromethyl)-Quinoline Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-(trifluoromethyl)-Quinoline
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-(trifluoromethyl)quinoline
• 1020744-00-6
• SCHEMBL4013608
• QUINOLINE, 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-8-(TRIFLUOROMETHYL)-
• MB09999
• SUYMSQSIBHRPQZ-UHFFFAOYSA-N

• Inchi： 1S/C16H17BF3NO2/c1-14(2)15(3,4)23-17(22-14)12-8-9-21-13-10(12)6-5-7-11(13)16(18,19)20/h5-9H,1-4H3
• InChI Key： SUYMSQSIBHRPQZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2C1=NC=CC=2B1OC(C)(C)C(C)(C)O1)(F)F

Computed Properties

• Exact Mass: 323.130443g/mol
• Monoisotopic Mass: 323.130443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 323.1g/mol
• Topological Polar Surface Area: 31.4Ų